![molecular formula C16H19Cl2N3O B6209599 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2731009-92-8](/img/no-structure.png)
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride, commonly known as X-methoxyphenyl-benzodiazole (XMPB), is a synthetic compound with a wide range of applications in scientific research. This compound has been extensively studied in the fields of biochemistry and physiology, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been well documented.
Mechanism of Action
The mechanism of action of 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is not fully understood. However, it is believed that 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride binds to specific receptors on the cell surface, which then triggers a cascade of biochemical reactions in the cell. These reactions can lead to changes in the cell’s physiology, such as changes in the activity of enzymes, membrane proteins, and signal transduction pathways.
Biochemical and Physiological Effects
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to modulate the activity of enzymes, membrane proteins, and signal transduction pathways. It has also been shown to affect the expression of genes, as well as the structure and function of proteins. In addition, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been shown to modulate the activity of neurotransmitters, such as serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in laboratory experiments is its ability to bind to specific receptors and trigger a cascade of biochemical reactions. This makes it an ideal tool for studying the effects of drugs on cells and tissues. However, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is not without its limitations. For example, it can be difficult to control the concentration of 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in the reaction mixture, and it can be difficult to accurately measure the effects of 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride on cells and tissues.
Future Directions
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has a wide range of potential applications in scientific research, and there are many possible future directions for its use. For example, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride could be used to study the effects of drugs on cells and tissues in more detail, and to develop new drugs that target specific receptors. In addition, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride could be used to study the effects of environmental toxins on cells and tissues, as well as the mechanisms of drug action. Finally, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride could be used to study the structure and function of proteins, as well as to study the expression of genes.
Synthesis Methods
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride can be synthesized by reacting 3-methoxyphenyl-1H-1,3-benzodiazole with ethylenediamine in the presence of potassium carbonate. The reaction is carried out under reflux conditions in a mixture of ethanol and water. After the reaction is complete, the product is isolated and purified by column chromatography.
Scientific Research Applications
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been used in various scientific research applications, including the study of enzymes, membrane proteins, and signal transduction pathways. It has also been used to study the effects of drugs on cells and tissues, as well as the mechanisms of drug action. 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has also been used in the study of gene expression, as well as in the study of the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 3-methoxyaniline with 2-nitrobenzaldehyde to form 2-(3-methoxyphenyl)-1-nitroethene, which is then reduced to 2-(3-methoxyphenyl)ethan-1-amine. This amine is then reacted with 2-bromo-1,3-benzodiazole to form the final product, which is then converted to the dihydrochloride salt form." "Starting Materials": [ "3-methoxyaniline", "2-nitrobenzaldehyde", "sodium borohydride", "acetic acid", "2-bromo-1,3-benzodiazole", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methoxyaniline is reacted with 2-nitrobenzaldehyde in the presence of acetic acid to form 2-(3-methoxyphenyl)-1-nitroethene.", "Step 2: The nitro group in 2-(3-methoxyphenyl)-1-nitroethene is reduced to an amine group using sodium borohydride.", "Step 3: The resulting 2-(3-methoxyphenyl)ethan-1-amine is reacted with 2-bromo-1,3-benzodiazole in the presence of a base to form the final product, 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine.", "Step 4: The final product is converted to the dihydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS RN |
2731009-92-8 |
Product Name |
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride |
Molecular Formula |
C16H19Cl2N3O |
Molecular Weight |
340.2 |
Purity |
95 |
Origin of Product |
United States |
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